Cas no 2297255-96-8 (Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester
• CAS No: 2297255-96-8
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6508946
• Update Time: 2025-06-07

Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester

• Inchi： 1S/C16H15NO4/c18-14-8-6-13(7-9-14)15(19)10-17-16(20)21-11-12-4-2-1-3-5-12/h1-9,18H,10-11H2,(H,17,20)
• InChI Key： UIERDUAGQDGCJY-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(C1=CC=C(O)C=C1)=O

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 525.7±40.0 °C(Predicted)
• pka: 7.74±0.15(Predicted)

Additional information on Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester

Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester (CAS No. 2297255-96-8): An Overview of a Promising Compound in Pharmaceutical Research

Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester (CAS No. 2297255-96-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its ester and amide functionalities, which contribute to its stability and reactivity in various biological environments.

The chemical structure of Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester consists of a phenylmethyl ester group attached to a carbamic acid moiety, with a 4-hydroxyphenyl substituent on the amide nitrogen. This specific arrangement of functional groups imparts the compound with a range of desirable properties, including solubility, lipophilicity, and the ability to interact with specific biological targets.

Recent research studies have explored the potential of Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. The compound has shown promising results in preclinical studies for its ability to modulate neurotransmitter levels and protect neuronal cells from oxidative stress. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively reduced neuroinflammation and improved cognitive function in animal models of Alzheimer's disease.

In addition to its neuroprotective properties, Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for sustained therapeutic effects.

Safety and toxicity studies have also been conducted to evaluate the potential risks associated with Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

The synthesis of Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-hydroxyacetophenone with benzyl chloroformate followed by subsequent transformations to introduce the carbamate functionality. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, Carbamic acid, N-[2-(4-hydroxyphenyl)-2-oxoethyl]-, phenylmethyl ester (CAS No. 2297255-96-8) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.